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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzyl bromide

Cat. No.: B126329 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Fluoro-4-methylbenzyl bromide is a halogenated aromatic compound utilized

as an intermediate in pharmaceutical synthesis.[1] Due to its chemical properties, it is classified

as a hazardous substance that causes severe skin burns, and serious eye damage, and is a

lachrymator (a substance that causes tearing).[2][3] Strict adherence to safety protocols is

imperative to minimize exposure risks and ensure a safe laboratory environment. These

application notes provide comprehensive guidelines for the safe handling, storage, and

disposal of this reagent.

Chemical and Physical Data
The fundamental properties of 3-Fluoro-4-methylbenzyl bromide are summarized below.

Property Value Reference

CAS Number 145075-44-1 [2][4][5]

Molecular Formula C₈H₈BrF [1][5]

Molecular Weight 203.05 g/mol [1][5]

Synonyms
4-(bromomethyl)-2-fluoro-1-

methylbenzene
[2]

Appearance Solid or Light yellow liquid [3][6]
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Hazard Identification and Safety
Proper hazard identification is critical for implementing appropriate safety measures. 3-Fluoro-
4-methylbenzyl bromide is a corrosive compound that requires careful handling.
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Hazard Classification Information Reference

Signal Word Danger [2][3]

GHS Pictogram Corrosive (GHS05) [7]

Hazard Statements

H314: Causes severe skin

burns and eye damage. H318:

Causes serious eye damage.

[2]

Precautionary Statements

P260: Do not breathe

dust/fume/gas/mist/vapours/sp

ray. P264: Wash skin

thoroughly after handling.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P310:

Immediately call a POISON

CENTER or doctor/physician.

P405: Store locked up. P501:

Dispose of contents/container

to an approved waste disposal

plant.

[2][3][8][9]

Other Hazards
Lachrymator (substance which

increases the flow of tears).
[3]
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Experimental Protocols: Safe Handling and Storage
The following protocols are designed to minimize the risk of exposure during routine laboratory

operations.

Ventilation: All handling of 3-Fluoro-4-methylbenzyl bromide, including weighing and

transfers, must be conducted inside a certified chemical fume hood with appropriate exhaust

ventilation.[3][10]

Process Isolation: Whenever feasible, use a closed system to minimize the release of vapors

or aerosols.[3]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and located close to the workstation.[3][10] Regularly check that this equipment is

functional.

A comprehensive PPE strategy is mandatory to prevent personal contact.
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PPE Category Specification Reference

Eye and Face Protection

Wear chemical safety goggles

and a full-face shield. Standard

safety glasses are not

sufficient. Eye protection must

comply with OSHA 29 CFR

1910.133 or European

Standard EN166.

[2][10]

Skin Protection

Wear a flame-retardant lab

coat and chemically

impermeable gloves (e.g.,

nitrile or neoprene).

Immediately remove and

dispose of gloves upon

contamination. Wash hands

thoroughly with soap and

water after handling.[2][8][9]

Respiratory Protection

If there is a risk of exceeding

exposure limits or if irritation is

experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter for organic vapors.[10]

Receiving: Upon receipt, inspect the container for any damage or leaks.

Container: Keep the compound in its original, tightly closed container.[3][9]

Location: Store in a designated "Corrosives Area" that is cool, dry, and well-ventilated.[3][10]

The storage area should be secured and locked.[8][9]

Segregation: Store away from incompatible materials such as bases, strong oxidizing

agents, alcohols, amines, and metals.[10]
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Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate harm.

Immediate action is required in case of any exposure.
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Exposure Route First Aid Protocol Reference

Inhalation

1. Immediately move the

affected person to fresh air. 2.

If breathing is difficult, provide

oxygen. If breathing has

stopped, perform artificial

respiration. Do not use mouth-

to-mouth resuscitation. 3. Seek

immediate medical attention.

[2][10]

Skin Contact

1. Immediately flush the skin

with copious amounts of water

for at least 15 minutes while

removing all contaminated

clothing and shoes. 2. Use a

safety shower if available. 3.

Seek immediate medical

attention.

[2][3][10]

Eye Contact

1. Immediately flush eyes with

plenty of water for at least 15

minutes, making sure to rinse

under the eyelids. 2. Remove

contact lenses if present and

easy to do. 3. Immediately call

an ophthalmologist or seek

emergency medical attention.

[2][3]

Ingestion

1. Do NOT induce vomiting. 2.

Rinse the mouth thoroughly

with water. 3. Never give

anything by mouth to an

unconscious person. 4. Call a

physician or Poison Control

Center immediately.

[2][3][10]

Evacuation: Immediately evacuate all non-essential personnel from the spill area.[8]
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Ventilation and Ignition: Ensure the area is well-ventilated and remove all sources of ignition.

[8][9]

Personal Protection: Don appropriate PPE, including respiratory protection, chemical-

resistant gloves, and eye/face protection.[8][11]

Containment: Prevent the spill from spreading or entering drains.[8]

Absorption: For liquid spills, cover and absorb the material with an inert, non-combustible

absorbent material such as sand, silica gel, or vermiculite.[10][11] For solid spills, carefully

sweep or scoop the material, avoiding dust generation.[9]

Collection: Collect the absorbed material and contaminated debris into a suitable, labeled,

and closed container for hazardous waste disposal.[9][10]

Decontamination: Decontaminate the spill area thoroughly. Wash all protective clothing and

equipment before reuse.[11]

Disposal Protocol
Waste Classification: 3-Fluoro-4-methylbenzyl bromide and any materials contaminated

with it must be treated as hazardous waste.[10]

Containerization: Collect waste in its original container or a designated, properly labeled

hazardous waste container. Do not mix with other waste streams.

Disposal: Arrange for disposal through a licensed and approved waste disposal facility. All

disposal activities must comply with local, regional, and national environmental regulations.

[8][10] Do not pour down the drain or dispose of in general trash.[8][10]

Visual Workflows
The following diagrams illustrate the key workflows for handling and responding to

emergencies involving 3-Fluoro-4-methylbenzyl bromide.
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Standard Handling Workflow

Receive & Inspect
Container

Store in Locked,
Corrosive-Safe Area

Don Full PPE
(Goggles, Face Shield, Gloves)

Handle Exclusively
in Fume Hood

Perform Experiment

Decontaminate Glassware
& Surfaces in Hood

Collect Waste in
Labeled Container

Click to download full resolution via product page

Caption: Workflow for the routine handling of 3-Fluoro-4-methylbenzyl bromide.
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Emergency Spill Response Logic

Spill Occurs

Assess Risk &
Spill Size

Is Spill Minor & Contained?

Evacuate Area
Alert Supervisor

No

Don Full PPE
(incl. Respirator)

Yes

Await Emergency
Response Team

Contain Spill with
Inert Absorbent

Collect Waste into
Sealed Container

Decontaminate Area

Click to download full resolution via product page

Caption: Decision-making logic for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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